Cas no 2649033-46-3 (1,4-difluoro-2-isocyanato-5-methylbenzene)

• Product Name: 1,4-difluoro-2-isocyanato-5-methylbenzene
• CAS No: 2649033-46-3
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• MDL: MFCD23712241
• CID: 5248608
• PubChem ID: 104246125
• Update Time: 2025-07-24

1,4-difluoro-2-isocyanato-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-difluoro-2-isocyanato-5-methyl-
• 1,4-difluoro-2-isocyanato-5-methylbenzene

• MDL： MFCD23712241
• Inchi： 1S/C8H5F2NO/c1-5-2-7(10)8(11-4-12)3-6(5)9/h2-3H,1H3
• InChI Key： WIIRXRKZJLUTFX-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C)=C(F)C=C1N=C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,4-difluoro-2-isocyanato-5-methylbenzene

Introduction to 1,4-difluoro-2-isocyanato-5-methylbenzene (CAS No. 2649033-46-3)

1,4-difluoro-2-isocyanato-5-methylbenzene, identified by its Chemical Abstracts Service (CAS) number 2649033-46-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of isocyanates, characterized by the presence of a highly reactive isocyanate group (-N=C=O), which makes it a valuable intermediate in the synthesis of various bioactive molecules. The structural features of this compound, including its fluoro and methyl substituents, contribute to its unique chemical properties and potential applications in drug development.

The fluoro and methyl groups in 1,4-difluoro-2-isocyanato-5-methylbenzene play crucial roles in modulating its reactivity and biological activity. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity, while methyl groups can influence electronic distribution and steric interactions. These structural elements make this compound a promising candidate for designing novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on the development of fluorinated isocyanates due to their versatile applications in medicinal chemistry. The reactivity of the isocyanate group allows for facile functionalization, enabling the synthesis of complex molecules such as peptidomimetics, heterocycles, and other pharmacophores. The 1,4-difluoro-2-isocyanato-5-methylbenzene structure provides a unique platform for exploring these possibilities, particularly in the context of small-molecule drug discovery.

One of the most compelling aspects of 1,4-difluoro-2-isocyanato-5-methylbenzene is its potential utility in the synthesis of fluorinated heterocycles, which are widely recognized for their pharmacological properties. For instance, fluorinated benzene derivatives have been extensively studied for their role in enhancing drug bioavailability and reducing degradation rates. The presence of both fluoro and methyl substituents in this compound suggests that it could serve as a precursor for developing novel heterocyclic scaffolds with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have also highlighted the significance of 1,4-difluoro-2-isocyanato-5-methylbenzene in drug design. Molecular modeling studies indicate that this compound can interact with biological targets in ways that may lead to the development of selective inhibitors or modulators. The fluoro group's ability to form hydrogen bonds and its electronic effects are particularly noteworthy, as they can be leveraged to optimize binding interactions with proteins or nucleic acids.

The pharmaceutical industry has shown increasing interest in fluorinated compounds due to their favorable physicochemical properties. 1,4-difluoro-2-isocyanato-5-methylbenzene fits well within this trend, offering a versatile building block for constructing high-value pharmaceutical intermediates. Its reactivity allows for the introduction of diverse functional groups, making it suitable for generating libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying lead candidates for further optimization.

In addition to its synthetic utility, 1,4-difluoro-2-isocyanato-5-methylbenzene has potential applications in materials science. Fluorinated isocyanates are known to participate in polymerization reactions, leading to the formation of novel polymeric materials with enhanced thermal stability and chemical resistance. The incorporation of fluoro and methyl groups into these polymers can further tailor their properties for specific applications, such as coatings or adhesives.

The safety profile of 1,4-difluoro-2-isocyanato-5-methylbenzene is another critical consideration in its application. While isocyanates are generally reactive and require careful handling due to potential skin and respiratory irritation, proper protocols can mitigate these risks. Recent studies have focused on developing safer synthetic routes and handling procedures for isocyanate-based compounds, ensuring that researchers can utilize them effectively without compromising safety.

The future prospects of 1,4-difluoro-2-isocyanato-5-methylbenzene are promising, with ongoing research exploring its role in various therapeutic areas. Its unique structural features make it an attractive candidate for developing innovative treatments against diseases such as cancer, inflammation disorders, and infectious diseases. Collaborative efforts between academia and industry are likely to accelerate the translation of this compound into clinical applications.

In conclusion, 1 ,4 -difluoro - 2 -isocyano - 5 -methylbenzene ( CAS No . 2649033 -46 -3 ) represents a significant advancement in synthetic organic chemistry with far-reaching implications for pharmaceutical development . Its structural versatility , coupled with recent advancements in computational modeling , positions it as a valuable tool for designing next-generation therapeutics . As research continues to uncover new applications , this compound is poised to play an increasingly important role in both academic research and industrial innovation .